3-(4,8-dimethyl-2-oxo-7-propoxy-2H-chromen-3-yl)propanoic acid

• IUPAC Name: 3-(4,8-dimethyl-2-oxo-7-propoxychromen-3-yl)propanoic acid
• InChI: InChI=1S/C17H20O5/c1-4-9-21-14-7-5-12-10(2)13(6-8-15(18)19)17(20)22-16(12)11(14)3/h5,7H,4,6,8-9H2,1-3H3,(H,18,19)
• InChI Key: QOFBBHGOBZQIMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C2=C(C=C1)C(=C(C(=O)O2)CCC(=O)O)C)C
• Molecular Formula: C17H20O5
• Molecular Weight: 304.34 g/mol

Description

This compound, also known as 3-(4,8-Dimethyl-2-oxo-7-propoxy-2H-chromen-3-yl)propanoic acid, has a molecular formula of C17H20O5. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H14O4/c1-8-3-4-10-9(2)11(5-6-13(15)16)14(17)18-12(10)7-8/h3-4,7H,5-6H2,1-2H3,(H,15,16). This code provides a detailed description of the molecule’s structure, including its atomic connectivity and tautomeric states.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 304.338 Da. It is a powder at room temperature, with a melting point of 160-162°C.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.